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Compound of Interest

Compound Name: 8-OH-DPAT hydrobromide

Cat. No.: B1664218 Get Quote

Audience: Researchers, scientists, and drug development professionals.

Introduction: 8-hydroxy-2-(di-n-propylamino)tetralin (8-OH-DPAT) hydrobromide is a potent and

selective agonist for the serotonin 5-HT1A receptor.[1][2] It is widely used in neuroscience

research to investigate the role of the 5-HT1A receptor in various physiological and

pathological processes, including anxiety, depression, and nociception.[3][4] This document

provides a detailed protocol for the preparation of 8-OH-DPAT hydrobromide solutions for in

vivo injections, along with relevant technical data and pathway information.

Quantitative Data Summary
The following table summarizes key quantitative information for the preparation and use of 8-
OH-DPAT hydrobromide solutions.
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Parameter Value Notes Source

Molecular Weight 328.29 g/mol As hydrobromide salt [1][5]

Solubility (Water)
Soluble up to 10 mM

with gentle warming

Equivalent to ~3.28

mg/mL

Solubility (DMSO) 20 mg/mL to 50 mM

Stock solutions are

often prepared in

DMSO

[5]

Solubility (Saline) ≥ 5 mg/mL
A common vehicle for

injection
[6]

Storage (Solid)

Desiccate at +4°C or

-20°C for long-term

storage (≥ 4 years)

Refer to supplier

datasheet for specific

recommendations

[5]

Storage (Solution)

Aliquot and store at

-80°C for up to 6

months or -20°C for

up to 1 month

Avoid repeated

freeze-thaw cycles
[1][7]

Typical In Vivo Doses

(Rodents)
0.01 mg/kg to 4 mg/kg

Dose-dependent

effects observed;

route of administration

(s.c., i.p.) influences

dose

[4][8]

Route of

Administration

Subcutaneous (s.c.),

Intraperitoneal (i.p.),

Intramuscular (i.m.)

Choice of route

depends on the

experimental design

[4][6][9]

Experimental Protocols
Protocol 1: Preparation of 8-OH-DPAT Hydrobromide in
Saline for Injection
This protocol describes the preparation of a 1 mg/mL solution of 8-OH-DPAT hydrobromide in

sterile saline, suitable for subcutaneous or intraperitoneal injection in animal models.
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Materials:

8-OH-DPAT hydrobromide powder

Sterile 0.9% sodium chloride solution (saline)

Sterile conical tubes (e.g., 15 mL or 50 mL)

Calibrated analytical balance

Vortex mixer

Sterile syringe filters (0.22 µm pore size)

Sterile syringes and needles

Sterile, light-protected storage vials (e.g., amber vials)

Procedure:

Calculate Required Mass: Determine the desired final concentration and volume. For

example, to prepare 10 mL of a 1 mg/mL solution, you will need 10 mg of 8-OH-DPAT
hydrobromide.

Weighing: Accurately weigh the calculated mass of the 8-OH-DPAT hydrobromide powder

using a calibrated analytical balance and place it into a sterile conical tube.

Dissolution: Add the desired volume of sterile 0.9% saline to the conical tube. For a 1 mg/mL

solution, add 10 mL of saline for every 10 mg of powder.

Mixing: Tightly cap the tube and vortex thoroughly until the powder is completely dissolved.

Gentle warming may be applied if necessary to aid dissolution. Visually inspect the solution

to ensure there are no visible particles.

Sterile Filtration: Draw the solution into a sterile syringe. Attach a 0.22 µm sterile syringe filter

to the syringe.
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Aliquoting and Storage: Dispense the filtered solution into sterile, light-protected vials. Aliquot

into volumes suitable for single experimental use to avoid repeated freeze-thaw cycles.

Storage: Store the aliquots at -20°C for short-term storage (up to 1 month) or -80°C for long-

term storage (up to 6 months).[1][7] When ready to use, thaw an aliquot at room

temperature.

Visualizations
Experimental Workflow Diagram
The following diagram illustrates the workflow for preparing the 8-OH-DPAT hydrobromide
solution for injection.
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Solution Preparation

Storage & Use

1. Calculate Mass
of 8-OH-DPAT

2. Weigh Powder

3. Add Sterile Saline

4. Vortex to Dissolve

5. Sterile Filter (0.22 µm)

6. Aliquot into Vials

7. Store at -20°C / -80°C

8. Thaw for Use
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Caption: Workflow for preparing sterile 8-OH-DPAT solution.
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Signaling Pathway Diagram
8-OH-DPAT is a selective agonist for the 5-HT1A receptor, which is a G-protein coupled

receptor (GPCR). Its activation primarily leads to inhibitory downstream effects.
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Caption: 8-OH-DPAT signaling via the 5-HT1A receptor.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering
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